Cas no 6832-87-7 (2-Bromo-N-methylaniline)

2-Bromo-N-methylaniline structure
2-Bromo-N-methylaniline structure
Product Name:2-Bromo-N-methylaniline
CAS No:6832-87-7
MF:C7H8BrN
MW:186.049120903015
MDL:MFCD06798064
CID:529600
PubChem ID:334086
Update Time:2025-04-19

2-Bromo-N-methylaniline Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-N-methylaniline
    • 2-BROMO-N-METHYLANILINE 95
    • 2-bromo-N-methylbenzenamine
    • Benzenamine,2-bromo-N-methyl-
    • o-Bromo-N-methylaniline
    • NSC338420
    • N-Methyl-2-bromoaniline
    • Benzenamine, 2-bromo-N-methyl-
    • SMVIAQFTVWDWDS-UHFFFAOYSA-N
    • 0544AC
    • LS11478
    • ST24040210
    • 832B877
    • 2-Bromo-N-methylaniline, 95%
    • SY246165
    • CS-0130527
    • FT-0696143
    • SCHEMBL989524
    • A867065
    • NSC-338420
    • 6832-87-7
    • DTXSID80318993
    • MFCD06798064
    • AKOS000253684
    • EN300-206177
    • DS-17555
    • V10176
    • DB-074008
    • MDL: MFCD06798064
    • Inchi: 1S/C7H8BrN/c1-9-7-5-3-2-4-6(7)8/h2-5,9H,1H3
    • InChI Key: SMVIAQFTVWDWDS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1NC

Computed Properties

  • Exact Mass: 184.98404
  • Monoisotopic Mass: 184.984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12

Experimental Properties

  • Color/Form: liquid
  • Density: 1.589 g/mL at 25 °C(lit.)
  • Melting Point: Not available
  • Boiling Point: 107-109 °C/12 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:217.4°F
    Degrees Celsius:103°C
  • Refractive Index: n20/D 1.6070(lit.)
  • PSA: 12.03
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Bromo-N-methylaniline Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:UN 3334
  • WGK Germany:2
  • Hazard Category Code: 22
  • Safety Instruction: 37/39
  • Hazardous Material Identification: Xn
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Bromo-N-methylaniline Pricemore >>

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abcr
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€118.10 2023-01-16

2-Bromo-N-methylaniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6832-87-7)2-Bromo-N-methylaniline
Order Number:A867065
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:03
Price ($):698.0/186.0
Email:sales@amadischem.com

2-Bromo-N-methylaniline Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:6832-87-7)2-Bromo-N-methylaniline
A867065
Purity:99%/99%
Quantity:100g/25g
Price ($):698.0/186.0
Email